![molecular formula C21H16N4O2 B2713670 (7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone CAS No. 1798040-44-4](/img/structure/B2713670.png)
(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone
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Description
(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone is a useful research compound. Its molecular formula is C21H16N4O2 and its molecular weight is 356.385. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
One study discussed the synthesis of 1,3-disubstituted hexahydropyrimidine derivatives, showcasing the use of Lewis acid catalysts in reactions involving dibenzoylmethane with primary amines and formaldehyde, yielding compounds with significant yields (Saleh et al., 2014). This method emphasizes the efficiency of synthesizing complex pyrimidine derivatives, which can be applicable for the synthesis of compounds with similar structural motifs.
Pharmaceutical Applications
Another study focused on developing a precipitation-resistant solution formulation for a poorly water-soluble compound aimed at enhancing in vivo exposure for early toxicology and clinical studies (Burton et al., 2012). This research highlights the importance of formulation strategies in the pharmaceutical development of new chemical entities, including those with challenging physicochemical properties.
Imaging Agents for Parkinson’s Disease
Research on the synthesis of a new potential PET agent for imaging LRRK2 enzyme in Parkinson's disease reveals the complex synthetic pathways required to produce novel imaging agents. The study involved multiple synthesis steps to achieve the target tracer with high radiochemical yield and purity, underscoring the compound's potential in neuroimaging applications (Wang et al., 2017).
Antimicrobial and Antioxidant Activities
Several studies have investigated the antimicrobial and antioxidant activities of pyrimidine derivatives, indicating the potential therapeutic applications of these compounds. For instance, new 7-thioxo[1,3]thiazolo[3,2-c]pyrimidine derivatives were synthesized and shown to possess promising antimicrobial and antioxidant activities, suggesting their potential for further pharmaceutical development (Litvinchuk et al., 2021).
properties
IUPAC Name |
7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(3-phenyl-2,1-benzoxazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N4O2/c26-21(25-9-8-18-16(12-25)11-22-13-23-18)15-6-7-19-17(10-15)20(27-24-19)14-4-2-1-3-5-14/h1-7,10-11,13H,8-9,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OATDENUZOYQVAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CN=CN=C21)C(=O)C3=CC4=C(ON=C4C=C3)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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